2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(4-chloro-3-methylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H12ClN3O2/c1-10-8-11(5-6-12(10)16)20-9-14-18-15(19-21-14)13-4-2-3-7-17-13/h2-8H,9H2,1H3
• InChI Key: AUEWQCOIMYMVNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=NC(=NO2)C3=CC=CC=N3)Cl
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol

Description

2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as CPOP, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is not fully understood. However, it has been proposed that 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine exerts its anticancer activity by inducing apoptosis in cancer cells. 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has also been found to inhibit the growth of cancer cells by disrupting the cell cycle. In addition, 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to possess antimicrobial activity by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to possess various biochemical and physiological effects. It has been found to induce DNA damage in cancer cells, leading to cell death. 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest. In addition, 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to possess antimicrobial activity by disrupting the cell membrane of microorganisms.

Advantages and Limitations for Lab Experiments

2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine possesses various advantages and limitations for lab experiments. One of the major advantages of 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is its significant anticancer and antimicrobial activity. 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine also possesses significant electrochemical activity, making it useful as a catalyst in various electrochemical reactions. However, one of the major limitations of 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is its low solubility in water, which makes it difficult to use in aqueous environments. In addition, 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is highly toxic and must be handled with care.

Future Directions

2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has significant potential for future research. One of the major future directions for 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is its potential applications in the field of drug delivery. 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to possess significant anticancer activity and could be used as a drug carrier for targeted drug delivery. In addition, 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine could be modified to improve its solubility in water, making it more useful in aqueous environments. 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine could also be modified to reduce its toxicity, making it safer to handle in lab experiments.

Synthesis Methods

The synthesis of 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been achieved using various methods. One of the most common methods is the reaction of 2-chloropyridine with 5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazole-3-carboxylic acid hydrazide in the presence of a base. The resultant intermediate is then cyclized to form 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine. Another method involves the reaction of 2-chloropyridine with 5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazole-3-carboxylic acid hydrazide in the presence of a coupling reagent. The reaction mixture is then heated to form 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine.

Scientific Research Applications

2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is in the field of medicinal chemistry. 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to possess significant anticancer activity against various cancer cell lines. It has also been found to possess antimicrobial and antifungal activity. 2-{5-[(4-chloro-3-methylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has also been studied for its potential applications in the field of material science. It has been found to possess significant electrochemical activity and has been used as a catalyst in various electrochemical reactions.